Cas no 36711-69-0 (1,4-Dibromo-2,5-bis(dibromomethyl)benzene)
36711-69-0 structure
Product Name:1,4-Dibromo-2,5-bis(dibromomethyl)benzene
CAS No:36711-69-0
MF:C8H4Br6
MW:579.54135799408
CID:318483
PubChem ID:3015857
Update Time:2025-04-19
1,4-Dibromo-2,5-bis(dibromomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dibromo-2,5-bis(dibromomethyl)benzene
- 1,4-Dibrom-2,5-bis-dibrommethyl-benzol
- 1,4-dibromo-2,5-bis-dibromomethyl-benzene
- EINECS 253-165-8
- SCHEMBL6519402
- DTXSID60190178
- 36711-69-0
- NS00030082
-
- Inchi: 1S/C8H4Br6/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14/h1-2,7-8H
- InChI Key: KLEOTAJNEAAHOP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(Br)Br)C(=CC=1C(Br)Br)Br
Computed Properties
- Exact Mass: 573.54100
- Monoisotopic Mass: 573.541
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 2.777
- Boiling Point: 456.3°Cat760mmHg
- Flash Point: 221.7°C
- Refractive Index: 1.719
- PSA: 0.00000
- LogP: 6.78840
1,4-Dibromo-2,5-bis(dibromomethyl)benzene Customs Data
- HS CODE:2903999090
- Customs Data:
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,4-Dibromo-2,5-bis(dibromomethyl)benzene Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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